4-{[4-(2,3-dimethylphenyl)-1-piperazinyl]methyl}-2-methoxy-6-nitrophenol

• IUPAC Name: 4-[[4-(2,3-dimethylphenyl)piperazin-1-yl]methyl]-2-methoxy-6-nitrophenol
• InChI: InChI=1S/C20H25N3O4/c1-14-5-4-6-17(15(14)2)22-9-7-21(8-10-22)13-16-11-18(23(25)26)20(24)19(12-16)27-3/h4-6,11-12,24H,7-10,13H2,1-3H3
• InChI Key: OFPZQUYTOADUGC-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)N2CCN(CC2)CC3=CC(=C(C(=C3)OC)O)[N+](=O)[O-])C
• Molecular Formula: C20H25N3O4
• Molecular Weight: 371.4 g/mol

Description

4-{[4-(2,3-dimethylphenyl)-1-piperazinyl]methyl}-2-methoxy-6-nitrophenol, commonly known as DMP-777, is a synthetic compound that has been extensively studied for its potential applications in scientific research. This chemical compound is a member of the phenol family and has a molecular weight of 397.47 g/mol. DMP-777 has been found to exhibit various biochemical and physiological effects, making it a promising candidate for research in various fields.

Mechanism of Action

DMP-777 exhibits its pharmacological effects by selectively inhibiting the dopamine transporter. This results in an increase in the extracellular concentration of dopamine, which can lead to various biochemical and physiological effects.
Biochemical and Physiological Effects:
DMP-777 has been found to exhibit various biochemical and physiological effects, including increased locomotor activity, enhanced cognitive performance, and decreased anxiety-like behavior. These effects are believed to be mediated by the increased extracellular concentration of dopamine in the brain.

Advantages and Limitations for Lab Experiments

One of the major advantages of using DMP-777 in scientific research is its high selectivity for the dopamine transporter. This makes it an ideal tool for studying the role of dopamine in various neurological disorders. However, one of the limitations of using DMP-777 is its potential toxicity, which can limit its use in certain experimental settings.

Future Directions

There are several future directions for research on DMP-777. One potential area of research is the development of novel dopamine transporter inhibitors based on the structure of DMP-777. Another area of research is the investigation of the potential therapeutic applications of DMP-777 in the treatment of various neurological disorders. Finally, further research is needed to fully understand the biochemical and physiological effects of DMP-777 and its potential impact on human health.

Synthesis Methods

The synthesis of DMP-777 involves the reaction of 2-methoxy-4-nitrophenol with 1-(2,3-dimethylphenyl)piperazine in the presence of a base such as potassium carbonate. The resulting product is then purified using chromatography techniques to obtain pure DMP-777.

Scientific Research Applications

DMP-777 has been extensively studied for its potential applications in scientific research. One of the major applications of DMP-777 is in the field of neuroscience. DMP-777 has been found to exhibit potent and selective inhibition of the dopamine transporter, which is a key target for the treatment of various neurological disorders such as Parkinson's disease and schizophrenia.